Cas no 2098131-65-6 (2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2098131-65-6
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• CID: 5045913
• Update Time: 2025-05-21

2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine
• 2-(2-prop-2-ynyl-5-thiophen-2-ylpyrazol-3-yl)ethanamine
• 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine

• Inchi： 1S/C12H13N3S/c1-2-7-15-10(5-6-13)9-11(14-15)12-4-3-8-16-12/h1,3-4,8-9H,5-7,13H2
• InChI Key： MQXGYZMFKANXOO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(CCN)N(CC#C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1

Additional information on 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine

2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2098131-65-6): A Comprehensive Overview

The compound 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2098131-65-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This unique structure combines a pyrazole core with a thiophene moiety and a propargyl group, making it a versatile building block for various applications. Researchers are particularly interested in its potential as a precursor for drug discovery and functional materials.

One of the most intriguing aspects of 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine is its molecular architecture. The presence of both heterocyclic components (pyrazole and thiophene) contributes to its electronic properties, while the propargyl group offers opportunities for further chemical modifications through click chemistry. This combination makes it a valuable candidate for designing novel compounds with tailored properties.

In recent years, the scientific community has shown growing interest in pyrazole-thiophene hybrids, particularly in the context of pharmaceutical research. The CAS 2098131-65-6 compound has been explored as a potential scaffold for developing new therapeutic agents, owing to its ability to interact with various biological targets. Its structural features make it particularly relevant for investigations into neurological disorders and inflammatory conditions, which are among the most searched health topics in scientific databases.

The synthesis and characterization of 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine have been subjects of several research publications. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These studies are frequently cited in academic searches related to heterocyclic compound characterization and organic synthesis methodologies.

From a materials science perspective, the thiophene-pyrazole combination in this compound offers interesting electronic properties that could be valuable for organic electronics applications. Researchers investigating organic semiconductors and conductive polymers often search for such hybrid structures, as they can potentially contribute to the development of more efficient organic light-emitting diodes (OLEDs) or photovoltaic devices.

The propargylamine functionality in CAS 2098131-65-6 provides an additional dimension to its chemical versatility. This group is particularly valuable in modern synthetic chemistry, as it can participate in various coupling reactions, including the popular copper-catalyzed azide-alkyne cycloaddition (CuAAC) click reaction. This aspect makes the compound relevant to searches about click chemistry building blocks and modular synthesis approaches.

In the pharmaceutical industry, there's growing interest in pyrazole derivatives as potential drug candidates, with many researchers specifically looking for information about pyrazole-amine compounds. The 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine structure presents opportunities for developing novel bioactive molecules, particularly in areas such as kinase inhibition and neurotransmitter modulation.

Recent patent literature reveals that compounds structurally related to 2098131-65-6 are being investigated for various applications, from medicinal chemistry to materials science. This has led to increased searches for thiophene-containing pharmaceuticals and functional organic materials in scientific databases and AI-powered research tools.

The stability and storage conditions of 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine are important considerations for researchers and manufacturers. Proper handling under inert atmosphere and storage at controlled temperatures are typically recommended for such compounds, information that is frequently sought after in laboratory practice queries.

As research into heterocyclic compounds continues to expand, CAS 2098131-65-6 represents an interesting case study in molecular design. Its combination of aromatic systems with reactive functional groups makes it a valuable subject for academic investigations and industrial applications alike, particularly in response to the growing demand for multifunctional organic compounds in various scientific disciplines.

The global market for specialized chemical compounds like 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine has seen steady growth, driven by increasing R&D activities in pharmaceutical and materials science sectors. This trend is reflected in the rising number of searches for custom synthesis services and research chemicals across scientific procurement platforms.

Future research directions for 2098131-65-6 may include exploration of its biological activity profile, development of novel derivatives through structural modification, and investigation of its potential in materials applications. These areas align well with current scientific trends and frequently searched topics in chemistry databases, ensuring continued relevance of this compound in research literature.